Cas no 1528641-11-3 (4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione)
1528641-11-3 structure
Product Name:4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione
CAS No:1528641-11-3
MF:C8H15NO2S
MW:189.27520108223
CID:6007675
PubChem ID:82603142
Update Time:2024-01-13
4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-aminocyclopropyl)-1≈í?????√??à?-thiane-1,1-dione
- Cyclopropanamine, 1-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-
- EN300-3152754
- 4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione
- 1528641-11-3
- 4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione
-
- Inchi: 1S/C8H15NO2S/c9-8(3-4-8)7-1-5-12(10,11)6-2-7/h7H,1-6,9H2
- InChI Key: MXLPECFKTOERDA-UHFFFAOYSA-N
- SMILES: C1(C2CCS(=O)(=O)CC2)(N)CC1
Computed Properties
- Exact Mass: 189.08234989g/mol
- Monoisotopic Mass: 189.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Boiling Point: 367.7±35.0 °C(Predicted)
- pka: 8.01±0.20(Predicted)
4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3152754-0.05g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 0.05g |
$996.0 | 2025-03-19 | |
| Enamine | EN300-3152754-0.1g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 0.1g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-3152754-0.25g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 0.25g |
$1090.0 | 2025-03-19 | |
| Enamine | EN300-3152754-0.5g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 0.5g |
$1137.0 | 2025-03-19 | |
| Enamine | EN300-3152754-1.0g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 1.0g |
$1185.0 | 2025-03-19 | |
| Enamine | EN300-3152754-2.5g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 2.5g |
$2324.0 | 2025-03-19 | |
| Enamine | EN300-3152754-5.0g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 5.0g |
$3438.0 | 2025-03-19 | |
| Enamine | EN300-3152754-10.0g |
4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione |
1528641-11-3 | 95.0% | 10.0g |
$5099.0 | 2025-03-19 |
4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
1528641-11-3 (4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk